![molecular formula C16H14FNO4 B4877148 methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate](/img/structure/B4877148.png)
methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate
Overview
Description
Methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate, also known as MFA, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the degradation of endocannabinoids. The inhibition of FAAH by MFA has been shown to have various biochemical and physiological effects, making it a promising candidate for therapeutic interventions.
Mechanism of Action
Methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate acts as a competitive inhibitor of FAAH, binding to the active site of the enzyme and preventing the degradation of endocannabinoids. This leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors in the brain and peripheral tissues. The activation of these receptors has been shown to have various effects, including pain relief, anti-inflammatory effects, and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have demonstrated that this compound can increase endocannabinoid levels in the brain and peripheral tissues, leading to pain relief, anti-inflammatory effects, and anxiolytic effects. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
Methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate has several advantages as a research tool. It is a potent and selective inhibitor of FAAH, making it a valuable tool for studying the role of endocannabinoids in various physiological processes. Additionally, this compound has been shown to have a long duration of action, making it suitable for studying the effects of sustained endocannabinoid signaling. However, this compound has some limitations as a research tool. It has poor solubility in water, making it difficult to administer in vivo. Additionally, this compound can have off-target effects, leading to potential complications in experimental design.
Future Directions
There are several future directions for the study of methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate. One area of research is the development of more soluble analogs of this compound that can be administered in vivo. Additionally, further studies are needed to determine the safety and efficacy of this compound as a therapeutic agent in humans. Finally, the role of endocannabinoids in various physiological processes is still not fully understood, and further research is needed to elucidate the mechanisms underlying the effects of this compound on the central nervous system.
Conclusion
In conclusion, this compound is a promising compound for scientific research with potential therapeutic applications. Its inhibition of FAAH leads to an increase in endocannabinoid levels, which has been shown to have various biochemical and physiological effects. While this compound has some limitations as a research tool, its potency and selectivity make it a valuable tool for studying the role of endocannabinoids in various physiological processes. Future research is needed to fully understand the potential of this compound as a therapeutic agent and the mechanisms underlying its effects on the central nervous system.
Scientific Research Applications
Methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate has been extensively studied for its potential therapeutic applications. The inhibition of FAAH by this compound leads to an increase in endocannabinoid levels, which has been shown to have various effects on the central nervous system. Studies have demonstrated that this compound can reduce pain, anxiety, and inflammation in animal models, making it a promising candidate for the treatment of various disorders, including chronic pain, anxiety, and depression.
Properties
IUPAC Name |
methyl 2-[4-[(4-fluorobenzoyl)amino]phenoxy]acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO4/c1-21-15(19)10-22-14-8-6-13(7-9-14)18-16(20)11-2-4-12(17)5-3-11/h2-9H,10H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVNDGFBUDKKVGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.